Cas no 1805594-06-2 (Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate)

• Product Name: Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate
• CAS No: 1805594-06-2
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4973659
• Update Time: 2025-06-26

Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)4-8-6(5-12)2-7(11)3-9(8)13/h2-3,13H,4H2,1H3
• InChI Key： JZRJTYJCBOJASS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate

Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate (CAS No. 1805594-06-2): A Versatile Intermediate in Pharmaceutical and Biotechnological Applications

Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate, identified by the chemical abstracts service (CAS) number 1805594-06-2, represents a unique class of aromatic derivatives with significant potential in the development of novel therapeutics. This compound features a phenyl ring substituted with a bromine atom at the 4-position, a cyano group at the 2-position, and a hydroxyl group at the 6-position, with an acetate ester group attached to the methyl moiety. The structural complexity of this molecule makes it an attractive candidate for further chemical modifications, enabling the exploration of its pharmacological properties across multiple biological targets.

The cyano group in Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate is particularly notable for its ability to act as a bioisostere of a hydrogen bond donor, which may enhance molecular interactions with target proteins. Recent studies have highlighted the role of cyano-containing compounds in modulating enzyme activity, particularly in the context of kinase inhibition. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that similar aromatic derivatives with cyano substitutions exhibit selective inhibition of the ABL1 kinase, a key player in oncogenic signaling pathways. This suggests that the cyano group in Methyl 4-bromo-2-cy,6-hydroxyphenylacetate could serve as a critical structural element for designing targeted therapies against cancers associated with ABL1 overactivation.

The hydroxyl group at the 6-position contributes to the molecule’s polarity and solubility, which are essential for drug delivery systems. In the context of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate, this hydroxyl functionality may facilitate hydrogen bonding with biological macromolecules, enhancing its binding affinity to receptor sites. A 2022 review in Drug Discovery Today emphasized the importance of hydroxyl-containing aromatic compounds in the development of anti-inflammatory agents, citing their ability to modulate cytokine signaling pathways. This aligns with the potential application of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate in the design of anti-inflammatory drugs targeting pro-inflammatory mediators such as TNF-α and IL-6.

The bromine substitution at the 4-position introduces a degree of electrophilicity to the phenyl ring, which can influence the molecule’s reactivity during synthetic transformations. This substitution pattern is often exploited in medicinal chemistry to generate derivatives with enhanced metabolic stability or altered biological activity. For example, a 2021 study in Organic & Biomolecular Chemistry reported the synthesis of bromo-substituted aromatic compounds as precursors for the development of antiviral agents. The bromine substitution in Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate may similarly serve as a strategic point for further functionalization, enabling the creation of compounds with tailored pharmacokinetic profiles.

As a methyl ester derivative, Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate exhibits unique chemical behavior compared to its corresponding carboxylic acid counterpart. The ester group in this compound can undergo hydrolytic cleavage under physiological conditions, releasing the corresponding carboxylic acid derivative. This property is particularly relevant in drug design, where ester prodrugs are often employed to improve oral bioavailability. A 2023 study in European Journal of Medicinal Chemistry explored the use of ester-based prodrugs for the delivery of anti-cancer agents, highlighting their ability to bypass intestinal absorption barriers. The ester functionality in Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate may thus represent a valuable platform for the development of orally active therapeutics.

The synthesis of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate involves a series of well-established chemical transformations, including electrophilic aromatic substitution, nucleophilic attack, and esterification. A 2022 paper in Chemical Communications described a one-pot synthesis route that combines these steps, achieving high yields and selectivity. This synthetic approach underscores the feasibility of large-scale production, which is critical for the commercialization of pharmaceutical intermediates. The ability to scale up the synthesis of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate is particularly relevant given the increasing demand for complex aromatic derivatives in modern drug discovery.

From a pharmacological perspective, Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate may serve as a scaffold for the development of multi-target therapeutics. The combination of the cyano group, hydroxyl group, and bromine substitution in this molecule provides a versatile platform for the introduction of additional functional groups through chemical modifications. For instance, the hydroxyl group could be converted into a glycosylated moiety to enhance solubility, while the bromine atom could be replaced with a fluorine atom to improve metabolic stability. Such modifications are commonly employed in medicinal chemistry to optimize drug candidates for specific therapeutic applications.

The potential applications of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate extend beyond traditional pharmaceuticals. In biotechnology, this compound may be used as a building block for the development of bioactive polymers or as a precursor for the synthesis of fluorescent probes. A 2023 study in Biomaterials Science explored the use of aromatic ester derivatives in the creation of stimuli-responsive hydrogels, highlighting their utility in drug delivery systems. This suggests that the structural features of Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate could be leveraged for the design of advanced biomaterials with tunable properties.

In conclusion, Methyl 4-bromo-2-cyano-6-hydroxyphenylacetate (CAS No. 1805594-06-2) represents a promising intermediate in the development of novel therapeutics. Its unique combination of functional groups, including the cyano group, hydroxyl group, bromine substitution, and ester functionality, provides a versatile platform for chemical modifications. The molecule’s potential applications in pharmaceuticals, biotechnology, and materials science underscore its significance as a key compound in modern drug discovery and innovation.